N-(3-Morpholinopropyl)-4-iodobenzenesulphonamide

• Molecular Formula: C13H19IN2O3S
• Molecular Weight: 410.27 g/mol
• IUPAC Name: 4-iodo-N-(3-morpholin-4-ylpropyl)benzenesulfonamide
• InChI: InChI=1S/C13H19IN2O3S/c14-12-2-4-13(5-3-12)20(17,18)15-6-1-7-16-8-10-19-11-9-16/h2-5,15H,1,6-11H2
• InChI Key: WEFGQYOIWCQPST-UHFFFAOYSA-N
• SMILES: C1COCCN1CCCNS(=O)(=O)C2=CC=C(C=C2)I

Description

N-(3-Morpholinopropyl)-4-iodobenzenesulphonamide is a useful research compound. Its molecular formula is C13H19IN2O3S and its molecular weight is 410.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Iodophenylsulphonyl chloride (3.03 g, 10 mmol) in DCM (30 ml) was added dropwise over 15 minutes to a solution of 4-(3-aminopropyl)morpholine (1.75 ml, 12 mmol) and triethylamine (1.7 ml, 12 mmol) in DCM (50 ml) cooled in an ice bath. The mixture was allowed to warm to ambient temperature and stirred for 15 minutes. Water (50 ml) was added and the phases separated. The organic layer was washed with water (50 ml) and brine (50 ml), dried (Chemelut column 1010) and evaporated to give the title compound (4.10 g, 100%) as a beige solid. NMR 1.70 (m, 2H), 2.43 (m, 6), 3.14 (t, 2H), 3.71 (m, 4H), 7.08 (s, 1H), 7.58 (d, 2H), 7.85 (d, 2H); m/z 411.